Cas no 2104909-04-6 (7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine)

7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine structure
2104909-04-6 structure
Product Name:7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
CAS No:2104909-04-6
MF:C12H19NO
MW:193.285363435745
CID:6394664
PubChem ID:165478160
Update Time:2025-10-21

7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine
    • 2104909-04-6
    • 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
    • EN300-1076733
    • Inchi: 1S/C12H19NO/c1-3-9(4-2)11-12-10(5-7-13-11)6-8-14-12/h6,8-9,11,13H,3-5,7H2,1-2H3
    • InChI Key: JHXAZUVBVFLXPR-UHFFFAOYSA-N
    • SMILES: O1C=CC2CCNC(C1=2)C(CC)CC

Computed Properties

  • Exact Mass: 193.146664230g/mol
  • Monoisotopic Mass: 193.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.2Ų

7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1076733-0.05g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
0.05g
$768.0 2023-10-28
Enamine
EN300-1076733-0.1g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
0.1g
$804.0 2023-10-28
Enamine
EN300-1076733-0.25g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
0.25g
$840.0 2023-10-28
Enamine
EN300-1076733-0.5g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
0.5g
$877.0 2023-10-28
Enamine
EN300-1076733-1.0g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6
1g
$1086.0 2023-06-10
Enamine
EN300-1076733-2.5g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
2.5g
$1791.0 2023-10-28
Enamine
EN300-1076733-5.0g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6
5g
$3147.0 2023-06-10
Enamine
EN300-1076733-10.0g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6
10g
$4667.0 2023-06-10
Enamine
EN300-1076733-1g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
1g
$914.0 2023-10-28
Enamine
EN300-1076733-5g
7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine
2104909-04-6 95%
5g
$2650.0 2023-10-28

Additional information on 7-(pentan-3-yl)-4H,5H,6H,7H-furo2,3-cpyridine

Introduction to 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2104909-04-6)

7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine (CAS No. 2104909-04-6) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of furo[2,3-c]pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine make it a promising candidate for further investigation in various areas of drug discovery and development.

The core structure of 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine consists of a fused furan and pyridine ring system, with a pentan-3-yl substituent at the 7-position. This specific substitution pattern imparts unique chemical and biological properties to the molecule. Recent studies have shown that compounds with similar structural motifs exhibit a range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

In the context of medicinal chemistry, the design and synthesis of 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine have been driven by the need to develop more potent and selective therapeutic agents. The pentan-3-yl group at the 7-position is believed to play a crucial role in modulating the compound's biological activity. This substituent can influence the compound's lipophilicity, solubility, and receptor binding affinity, which are key factors in determining its pharmacological profile.

Recent research has focused on elucidating the mechanisms of action of 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This property makes it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The mechanism behind these effects is thought to involve modulation of signaling pathways that regulate cell survival and proliferation. These findings suggest that 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine could be further explored as a potential anti-cancer agent.

In addition to its therapeutic potential, 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine has been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress and neurotoxicity. These properties make it an attractive candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms by which 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine exerts its neuroprotective effects are still under investigation but are believed to involve antioxidant and anti-inflammatory pathways.

The synthesis of 7-(pentan-3-yl)-4H,5H,6H,7H-furo[2,3-c]pyridine typically involves multi-step reactions starting from readily available starting materials. Key synthetic strategies include the formation of the furan-pyridine core through cyclization reactions followed by functional group manipulations to introduce the pentan-3-yl substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In conclusion, 7-(pentan-3-yl)-4H,5 H,6 H,7 H-furo [2, 3 -c ] pyridine (CAS No. 2104909 -04 -6) represents a promising lead compound in the field of medicinal chemistry due to its diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for use in various medical conditions. As new findings emerge,< strong > 7 -( pentan - 3 - yl ) - 4 H , 5 H , 6 H , 7 H - furo [ 2 , 3 -c ] pyridine strong > is likely to play an increasingly important role in drug discovery and development efforts. p >

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.